Cas no 891051-98-2 (2-cyano-N-(propan-2-yl)-3-4-(propan-2-yloxy)phenylprop-2-enamide)

• Product Name: 2-cyano-N-(propan-2-yl)-3-4-(propan-2-yloxy)phenylprop-2-enamide
• CAS No: 891051-98-2
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 5455345
• PubChem ID: 97835614
• Update Time: 2025-08-04

2-cyano-N-(propan-2-yl)-3-4-(propan-2-yloxy)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26575402
• (Z)-2-Cyano-N-propan-2-yl-3-(4-propan-2-yloxyphenyl)prop-2-enamide
• Z2865985879
• 2-cyano-N-(propan-2-yl)-3-[4-(propan-2-yloxy)phenyl]prop-2-enamide
• 891051-98-2
• 2-Cyano-3-[4-(1-methylethoxy)phenyl]-N-(1-methylethyl)-2-propenamide
• 2-cyano-N-(propan-2-yl)-3-4-(propan-2-yloxy)phenylprop-2-enamide

• Inchi： 1S/C16H20N2O2/c1-11(2)18-16(19)14(10-17)9-13-5-7-15(8-6-13)20-12(3)4/h5-9,11-12H,1-4H3,(H,18,19)
• InChI Key： QWDHNRSFQAEMRB-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)C(C#N)=CC1=CC=C(OC(C)C)C=C1

Computed Properties

• Exact Mass: 272.152477885g/mol
• Monoisotopic Mass: 272.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.075±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 478.0±45.0 °C(Predicted)
• pka: 12.21±0.46(Predicted)

Additional information on 2-cyano-N-(propan-2-yl)-3-4-(propan-2-yloxy)phenylprop-2-enamide

Introduction to 2-cyano-N-(propan-2-yl)-3-4-(propan-2-yloxy)phenylprop-2-enamide (CAS No. 891051-98-2) and Its Emerging Applications in Chemical Biology

The compound 2-cyano-N-(propan-2-yl)-3-4-(propan-2-yloxy)phenylprop-2-enamide, identified by the CAS number 891051-98-2, represents a novel molecular entity with significant potential in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered attention due to its unique chemical properties and promising biological activities. The presence of multiple functional groups, including a cyano group, an amide moiety, and alkoxy substituents, contributes to its diverse reactivity and interaction capabilities with biological targets.

In recent years, the development of small-molecule inhibitors has been a cornerstone in the advancement of targeted therapies for various diseases. The structural motif of 2-cyano-N-(propan-2-yl)-3-4-(propan-2-yloxy)phenylprop-2-enamide aligns well with the principles of structure-based drug design, offering a scaffold that can be modified to enhance binding affinity and selectivity. The compound's amide group, in particular, is a well-documented pharmacophore in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to form hydrogen bonds and stabilize transition states.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. Enzymes play a pivotal role in numerous cellular processes, making them attractive targets for therapeutic intervention. The cyano group attached to the benzene ring introduces electrophilic character, which can facilitate interactions with nucleophilic residues on enzymes or other biomolecules. This feature has been exploited in the development of enzyme inhibitors that exhibit high specificity and potency. Furthermore, the propenamide moiety contributes to the compound's conformational flexibility, allowing it to adopt multiple binding orientations that may enhance its interaction with biological targets.

Recent studies have highlighted the importance of propan-2-yloxy substituents in enhancing pharmacokinetic properties such as solubility and metabolic stability. These substituents can improve oral bioavailability by reducing lipophilicity while maintaining sufficient membrane permeability. The strategic placement of the propan-2-yloxy group at the para position relative to the amide functionality in 2-cyano-N-(propan-2-yl)-3-4-(propan-2-yloxy)phenylprop-2-enamide suggests that it may exhibit favorable pharmacokinetic profiles when evaluated in vivo. This is particularly relevant in drug discovery pipelines where optimizing pharmacokinetic parameters is critical for advancing candidate compounds to clinical development.

The synthesis of 2-cyano-N-(propan-2-yl)-3-4-(propan-2-yloxy)phenylprop-2-enamide presents an intriguing challenge due to its complex structural features. However, advancements in synthetic methodologies have made it feasible to construct such molecules with high precision and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled chemists to efficiently assemble intricate molecular architectures. These synthetic strategies not only facilitate access to this compound but also provide opportunities for generating analogues with tailored properties for further biological evaluation.

In terms of biological activity, preliminary investigations have suggested that 2-cyano-N-(propan-2-yl)-3-4-(propan-2-yloxy)phenylprop-2-enamide may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. Inflammation is a hallmark of numerous diseases, including autoimmune disorders and cancer, making it an attractive therapeutic target. By modulating enzymatic activity within these pathways, this compound could potentially alleviate symptoms associated with these conditions. While comprehensive preclinical studies are still under way, these preliminary findings underscore its potential as a lead compound for further development.

The role of computational chemistry and molecular modeling has been instrumental in guiding the design and optimization of 2-cyano-N-(propan-2-yl)-3-4-(propan-yloxy)phenylpropenamide (CAS No. 89105198). By leveraging high-throughput virtual screening and docking studies, researchers can predict binding modes and interactions between this compound and potential biological targets. These computational approaches not only accelerate the drug discovery process but also provide valuable insights into structure-function relationships that can guide medicinal chemistry interventions. Such integrative strategies are becoming increasingly prevalent in modern drug development pipelines.

Future directions for research on 89105198 may include exploring its potential as an intermediate in the synthesis of more complex derivatives with enhanced biological activity or improved pharmacokinetic properties. Additionally, investigating its interactions with other biomolecules beyond enzymes could uncover novel mechanisms of action or therapeutic applications. The versatility of this molecular scaffold suggests that it may serve as a valuable platform for developing next-generation therapeutics across multiple disease areas.

In conclusion,89105198 exemplifies how innovative molecular design can yield compounds with significant therapeutic potential. Its unique structural features, coupled with promising preliminary biological data, position it as a compelling candidate for further exploration in chemical biology and drug discovery. As research continues to uncover new applications for this compound,89105198 is poised to make meaningful contributions to advancements in medicine.